Cas no 2413899-87-1 (tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate
• CAS No: 2413899-87-1
• MF: C₁₆H₂₄ClNO₄
• MW: 329.81906414032
• CID: 5675505
• PubChem ID: 165769106
• Update Time: 2025-07-23

tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664886
• 2413899-87-1
• tert-butyl N-[(3-chloro-4-hydroxyphenyl)methyl]-N-(1-hydroxybutan-2-yl)carbamate
• tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate

• Inchi： 1S/C16H24ClNO4/c1-5-12(10-19)18(15(21)22-16(2,3)4)9-11-6-7-14(20)13(17)8-11/h6-8,12,19-20H,5,9-10H2,1-4H3
• InChI Key： GGJQQJWKPHTKGL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN(C(=O)OC(C)(C)C)C(CO)CC)O

Computed Properties

• Exact Mass: 329.1393859g/mol
• Monoisotopic Mass: 329.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate (CAS No. 2413899-87-1)

The compound tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate (CAS No. 2413899-87-1) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the hydroxyphenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

One of the key reasons for the growing attention on tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate is its versatility in organic synthesis. The presence of both hydroxy and chloro functional groups allows for further derivatization, enabling the creation of novel compounds with enhanced biological activity. Recent studies have explored its role as a building block for small molecule inhibitors, which are highly sought after in the development of therapeutics for chronic diseases. This aligns with current trends in precision medicine, where tailored molecular designs are critical for effective treatment strategies.

In the context of green chemistry, CAS No. 2413899-87-1 has also garnered interest due to its potential for environmentally friendly synthesis routes. With the global push toward sustainable practices, researchers are investigating how this compound can be produced using catalytic methods or biocatalysis to minimize waste and energy consumption. This focus on sustainability resonates with industry demands and regulatory pressures, making it a hot topic in academic and industrial circles alike.

Another area of exploration for tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate is its application in proteomics and chemical biology. The compound’s ability to interact with specific proteins or enzymes makes it a candidate for use in activity-based probes or ligand discovery. These applications are particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict molecular interactions and optimize lead compounds. The integration of such advanced technologies has accelerated the pace of research, making compounds like this one even more valuable.

From a commercial perspective, the demand for CAS No. 2413899-87-1 is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical R&D and academic laboratories. Its stability under standard storage conditions and compatibility with common solvents further enhance its appeal for large-scale production and experimental use.

In summary, tert-butyl N-(3-chloro-4-hydroxyphenyl)methyl-N-(1-hydroxybutan-2-yl)carbamate represents a promising candidate for multiple scientific and industrial applications. Its structural complexity, combined with its potential in drug development and sustainable chemistry, positions it as a compound of significant interest. As research continues to uncover new uses and synthetic pathways, its relevance in the scientific community is likely to grow, making it a key player in the future of molecular innovation.